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The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of
numerous approved pharmaceutical agents.[1] Its metabolic stability and versatile synthetic
handles have made it a cornerstone in drug discovery.[1] When functionalized at the 4-position
with a sulfonyl fluoride group, the resulting molecule, 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl
fluoride, becomes a valuable building block for covalent chemistry and fragment-based drug

design.

The sulfonyl fluoride moiety is of particular interest due to its unique balance of stability and
reactivity.[2] Unlike the more reactive sulfonyl chlorides, sulfonyl fluorides are generally more
resistant to hydrolysis and thermolysis, yet they can be selectively activated to react with
nucleophilic residues in a biological context.[2][3] This property is the foundation of Sulfur(VI)
Fluoride Exchange (SUFEX) chemistry, a powerful click chemistry reaction that has found broad
applications in synthesizing diverse molecular libraries. This guide provides a comprehensive
overview of the known and inferred physical properties of 1,3,5-trimethyl-1H-pyrazole-4-
sulfonyl fluoride, offering critical data for its application in research and development.

Molecular Identity and Core Physical Properties
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Direct experimental data for 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl fluoride is limited in peer-
reviewed literature. However, we can characterize the compound through its molecular identity
and infer its properties by examining its close analogue, 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl
chloride, and the general physicochemical differences between sulfonyl fluorides and chlorides.

1,3,5-trimethyl-1H- 1,3,5-trimethyl-1H-
Property pyrazole-4-sulfonyl pyrazole-4-sulfonyl

Fluoride Chloride (Analogue)
CAS Number 882670-22-6[4] 59340-27-1[5]
Molecular Formula CeHoFN202S CeHoCIN202S]5]
Molecular Weight 192.21 g/mol [4] 208.67 g/mol [5]

) o Pale yellow solid[6] / Solid or
Physical Form Solid (inferred) o
Semi-solid

Melting Point Not reported ~39 °CJ[5]
Boiling Point Not reported 312.4 °C (Predicted)[5]
Density Not reported 1.45 g/cm3 (Predicted)[5]

Expert Insight: Sulfonyl fluorides are generally more thermally and chemically robust when
contrasted with their sulfonyl chloride congeners.[3] The S-F bond is significantly stronger than
the S-Cl bond, rendering the fluoride derivative less susceptible to hydrolysis and more stable
for storage and handling. While the melting point of the fluoride is not documented, it is
expected to be a solid at room temperature, similar to the chloride. Its solubility profile is
anticipated to be similar to other organic sulfonyl fluorides, showing good solubility in polar
aprotic solvents like DMF and DMSO, and limited solubility in aqueous solutions.[7]

Synthesis and Reactivity: A Validated Workflow

The synthesis of 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl fluoride is not explicitly detailed in
the available literature. However, a robust, high-yield synthesis for the corresponding sulfonyl
chloride is well-documented, providing a validated pathway to the pyrazole core and a likely
precursor for the target compound via a halogen exchange (halex) reaction.[3][6]
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Experimental Protocol: Synthesis of 1,3,5-trimethyl-1H-
pyrazole-4-sulfonyl Chloride

This two-step protocol provides a reliable method for obtaining the key precursor.
Step 1: N-Methylation of 3,5-dimethyl-1H-pyrazole[6]

e To a solution of 3,5-dimethyl-1H-pyrazole (30 g, 312 mmol) in 210 mL of THF at O °C, add
potassium tert-butoxide (63 g, 561.7 mmol) in portions under a nitrogen atmosphere.

¢ Allow the reaction mixture to warm to 25-30 °C and stir for 40 minutes.

e Add a solution of methyl iodide (57.6 g, 405.7 mmol) in 90 mL of THF to the reaction mixture
over 30 minutes.

« Stir the reaction at 25-30 °C for 16 hours, monitoring completion by TLC.

e Upon completion, perform an appropriate aqueous workup and isolate the product, 1,3,5-
trimethyl-1H-pyrazole.

Causality and Expertise: The use of a strong, non-nucleophilic base like potassium tert-
butoxide is critical for the efficient deprotonation of the pyrazole N-H without competing side
reactions. Tetrahydrofuran (THF) is an excellent solvent choice due to its ability to solvate both
the pyrazole salt and the alkylating agent.

Step 2: Chlorosulfonylation of 1,3,5-trimethyl-1H-pyrazole[6]

e Prepare a solution of 1,3,5-trimethyl-1H-pyrazole (25 g, ~227 mmol, assuming product from
Step 1) in 75 mL of chloroform.

 In a separate flask under a nitrogen atmosphere, cool a solution of chlorosulfonic acid (166.7
g, 1.43 mol) in 175 mL of chloroform to O °C.

e Slowly add the pyrazole solution to the stirred chlorosulfonic acid solution.
¢ Raise the temperature to 60 °C and continue stirring for 10 hours.

e Add thionyl chloride (40.8 g, 343.2 mmol) to the reaction mixture at 60 °C over 20 minutes.
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« Stir for an additional 2 hours at 60 °C, monitoring by TLC.

o After completion, carefully quench the reaction and perform extraction and purification to
yield 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl chloride as a pale yellow solid.[6]

Causality and Expertise: Chlorosulfonic acid is a powerful sulfonating agent. The large excess
used ensures complete reaction at the electron-rich C4 position of the pyrazole ring. The
subsequent addition of thionyl chloride is a standard procedure to convert any sulfonic acid
byproduct into the desired sulfonyl chloride, maximizing the yield.

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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